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Introduction
Sodium tetrachloroaurate(III) dihydrate (Na[AuCl4]·2H2O) is an inorganic gold salt that serves

as a versatile and crucial compound in various scientific domains, including organic synthesis,

nanotechnology, and biomedical research.[1] This guide provides a comprehensive overview of

its chemical properties, structure, and applications, with a focus on experimental protocols and

relevant biological pathways.

Chemical and Physical Properties
Sodium tetrachloroaurate(III) dihydrate is a yellow to orange, hygroscopic crystalline solid. It is

composed of a sodium cation (Na+), a square planar tetrachloroaurate(III) anion ([AuCl4]−),

and two water molecules of hydration.[2] The gold atom is in the +3 oxidation state.

Quantitative Data
The key physical and chemical properties of Sodium tetrachloroaurate(III) dihydrate are

summarized in the table below for easy reference.
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Property Value References

Chemical Formula NaAuCl4·2H2O [3][4]

Molecular Weight 397.80 g/mol [3][5]

Appearance
Yellow to orange to gold

powder or crystals
[4]

Melting Point 100 °C [6]

Solubility

Soluble in water, alcohol, and

ether. Sparingly soluble in

diethyl ether.

[2]

Density 0.8 g/cm³ [6]

Gold Content 48.7-50.5% [1][4]

CAS Number 13874-02-7 [2][3]

Molecular Structure and Conformation
The tetrachloroaurate(III) anion ([AuCl4]−) exhibits a square planar geometry, which is

characteristic of d8 metal complexes. The sodium cation and water molecules are integrated

into the crystal lattice. X-ray diffraction analysis confirms this structure.[4]

Experimental Protocols
Synthesis of Sodium Tetrachloroaurate(III) Dihydrate
A conventional method for preparing sodium tetrachloroaurate involves reacting

tetrachloroauric acid (HAuCl4) with sodium chloride or sodium carbonate.[2]

Methodology:

A solution of tetrachloroauric acid is mixed with a stoichiometric amount of sodium chloride.

[2]

The resulting mixture is heated to 100 °C with continuous stirring.[2]
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The solution is then concentrated by evaporation, followed by cooling to induce

crystallization.[2]

The resulting orange crystals of sodium tetrachloroaurate(III) dihydrate are collected and

dried.[2]

Synthesis of Gold Nanoparticles (AuNPs)
Sodium tetrachloroaurate(III) dihydrate is a common precursor for the synthesis of gold

nanoparticles. The Turkevich method, using sodium citrate as a reducing agent, is a widely

adopted protocol.

Methodology:

All glassware must be thoroughly cleaned, typically with aqua regia, and rinsed with

ultrapure water.

A 1.0 mM solution of HAuCl4 (which can be prepared from Na[AuCl4]·2H2O) is brought to a

rolling boil in a flask with vigorous stirring.[7]

A 1% solution of trisodium citrate dihydrate is rapidly added to the boiling gold solution.[7]

The solution's color will change as the gold(III) is reduced to elemental gold, forming

nanoparticles.[7]

The solution is removed from heat once it has turned a deep red color, typically within 10

minutes.[7]

The logical workflow for this synthesis is depicted in the diagram below.
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Workflow for the citrate-mediated synthesis of gold nanoparticles.

Applications in Research and Drug Development
Catalysis in Organic Synthesis
Sodium tetrachloroaurate(III) dihydrate is an effective catalyst for a variety of organic

transformations.[5] These include:

Nucleophilic additions to multiple bonds: It catalyzes the addition of nucleophiles to alkynes

and allenes.[5][8]

Synthesis of Heterocycles: It is used in the synthesis of 1,5-benzodiazepines and

quinoxaline derivatives, which are important scaffolds in medicinal chemistry.[4]

Deprotection Reactions: It can be employed for the efficient and mild deprotection of tert-

butyldimethylsilyl (TBS) ethers.[9]

The catalytic cycle for a gold(III)-catalyzed reaction often involves the activation of a substrate

by the Lewis acidic gold center, followed by nucleophilic attack and subsequent product

release, regenerating the catalyst.
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A generalized catalytic cycle involving a Gold(III) catalyst.

Biomedical Applications and Signaling
While direct involvement in specific signaling pathways is not its primary role, sodium

tetrachloroaurate(III) and gold compounds derived from it have shown biological activities.

Enzyme Inhibition: Gold(III) compounds have been shown to inhibit enzymes such as β-

glucuronidase and acid phosphatase.[10]
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Anti-cancer and Anti-inflammatory Properties: Sodium tetrachloroaurate has been

investigated for its potential to kill cancer cells and reduce inflammation.[10] However, its use

in dietary supplements is not recommended by the FDA.[10]

Drug Delivery: Gold nanoparticles synthesized from this precursor are widely functionalized

with therapeutic agents (e.g., epigallocatechin gallate) for targeted drug delivery, particularly

in cancer therapy and for anti-inflammatory purposes.[1][5]

The use of gold nanoparticles for drug delivery can be conceptualized as follows:
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Conceptual pathway for AuNP-mediated drug delivery.
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Safety and Handling
Sodium tetrachloroaurate(III) dihydrate is corrosive and can cause skin and eye irritation.[3][6]

It is harmful if swallowed.[3] Appropriate personal protective equipment, including gloves and

safety glasses, should be used when handling this compound. It should be stored in a cool, dry

place away from incompatible materials. Although stable under normal conditions, care should

be taken due to the potential toxicity of gold compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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